Cas no 1979438-85-1 ((1-(2-Chloro-4-methylbenzyl)piperidin-3-yl)methanamine)

• Product Name: (1-(2-Chloro-4-methylbenzyl)piperidin-3-yl)methanamine
• CAS No: 1979438-85-1
• MF: C₁₄H₂₁ClN₂
• MW: 252.782942533493
• CID: 5720520
• PubChem ID: 106864107
• Update Time: 2025-05-22

(1-(2-Chloro-4-methylbenzyl)piperidin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• AKOS026708070
• F1907-3176
• [1-[(2-chloro-4-methylphenyl)methyl]piperidin-3-yl]methanamine
• 1979438-85-1
• (1-(2-chloro-4-methylbenzyl)piperidin-3-yl)methanamine
• 3-Piperidinemethanamine, 1-[(2-chloro-4-methylphenyl)methyl]-
• (1-(2-Chloro-4-methylbenzyl)piperidin-3-yl)methanamine

• Inchi： 1S/C14H21ClN2/c1-11-4-5-13(14(15)7-11)10-17-6-2-3-12(8-16)9-17/h4-5,7,12H,2-3,6,8-10,16H2,1H3
• InChI Key： CUZXLGLJDCIRBF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1CN1CCCC(CN)C1

Computed Properties

• Exact Mass: 252.1393264g/mol
• Monoisotopic Mass: 252.1393264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.104±0.06 g/cm3(Predicted)
• Boiling Point: 351.6±27.0 °C(Predicted)
• pka: 10.12±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on (1-(2-Chloro-4-methylbenzyl)piperidin-3-yl)methanamine

Chemical Compound CAS No. 1979438-85-1: (1-(2-Chloro-4-methylbenzyl)piperidin-3-yl)methanamine

The compound (1-(2-Chloro-4-methylbenzyl)piperidin-3-yl)methanamine with CAS No. 1979438-85-1 is a structurally complex organic molecule that has garnered attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique combination of a piperidine ring, a benzyl group with chloro and methyl substituents, and an amine functional group. The piperidine ring serves as a key structural element, contributing to the molecule's stability and potential bioactivity. The chloro and methyl substituents on the benzyl group introduce additional electronic and steric effects, which can influence the compound's interactions with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging methodologies such as Suzuki coupling and Stille coupling. These techniques allow for precise control over the substitution patterns on the benzene ring, which is critical for optimizing the compound's pharmacokinetic properties. The methanamine group at the 3-position of the piperidine ring is particularly significant, as it can act as a nucleophile or participate in hydrogen bonding, enhancing the molecule's bioavailability and target affinity.

From a pharmacological perspective, (1-(2-Chloro-4-methylbenzyl)piperidin-3-yl)methanamine has been investigated for its potential as a modulator of various biological pathways. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory processes, suggesting its potential application in anti-inflammatory therapies. Additionally, research into its interaction with G-protein coupled receptors (GPCRs) has revealed promising results, indicating its role in modulating neurotransmitter systems.

The chlorine substituent on the benzene ring plays a pivotal role in modulating the compound's lipophilicity and electronic properties. This substitution pattern enhances the molecule's ability to penetrate cellular membranes, thereby improving its bioavailability. Furthermore, the methyl group contributes to steric hindrance, which can prevent unwanted off-target interactions and improve selectivity.

Recent studies have also explored the use of this compound as a lead molecule in drug discovery programs targeting neurodegenerative diseases such as Alzheimer's disease. Its ability to cross the blood-brain barrier (BBB) has been validated in animal models, making it a promising candidate for further development. The piperidine ring structure is particularly advantageous in this context, as it provides a rigid framework that can be easily modified to enhance potency and selectivity.

In terms of synthesis, the preparation of (1-(2-Chloro-4-methylbenzyl)piperidin-3-yl)methanamine involves a multi-step process that begins with the synthesis of intermediates such as 2-chloro-4-methylbenzaldehyde. This intermediate undergoes condensation reactions with piperidine derivatives to form the core structure of the compound. Subsequent functionalization steps introduce the methanamine group at the 3-position of the piperidine ring.

The compound's stability under physiological conditions has been extensively studied, revealing its resistance to enzymatic degradation and metabolic turnover. This stability is attributed to its robust aromatic system and lack of labile functional groups that could be easily cleaved by metabolic enzymes.

From an analytical standpoint, advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and mass spectrometry have been employed to confirm the compound's structure and purity. These analyses have provided critical insights into its stereochemistry and regioselectivity, ensuring that it meets rigorous quality control standards for pharmaceutical applications.

In conclusion, (1-(2-Chloro-4-methylbenzyl)piperidin-3-yl)methanamine represents a significant advancement in medicinal chemistry due to its unique structural features and promising pharmacological profile. As research continues to uncover its full potential, this compound stands at the forefront of innovative drug discovery efforts aimed at addressing unmet medical needs.